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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B091753

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various agricultural
chemicals utilizing 1-dodecene as a primary feedstock. The following sections describe the
synthesis of a fungicide (Dodine), and a compound with potential herbicidal and fungicidal
properties (Dodecyl Trimethyl Ammonium Chloride), including the preparation of key
intermediates from 1-dodecene.

Synthesis of the Fungicide Dodine (n-
Dodecylguanidine Acetate)

Dodine is a fungicide used to control a variety of fungal diseases on fruits, nuts, and
ornamental plants. It is synthesized from dodecylamine, which can be produced from 1-
dodecene.

Synthesis Pathway Overview

The overall synthesis of Dodine from 1-dodecene is a two-step process. First, 1-dodecene is
converted to dodecylamine. Subsequently, dodecylamine is reacted with cyanamide and acetic
acid to produce Dodine.
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of
Agricultural Chemicals from 1-Dodecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b091753#use-of-1-dodecene-in-the-synthesis-of-
agricultural-chemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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